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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial activity of TS 155-2 (also

known as JBIR-100), a bafilomycin analogue, with other V-ATPase inhibitors. The data

presented is compiled from publicly available research to offer an objective overview of its

performance, supported by detailed experimental protocols and mechanistic diagrams.

Executive Summary
TS 155-2 is an antibiotic isolated from Streptomyces sp. that has demonstrated notable

antimicrobial activity, particularly against Gram-positive bacteria.[1][2][3] Its mechanism of

action involves the inhibition of vacuolar-type H+-ATPase (V-ATPase), a proton pump essential

for pH homeostasis in various organisms.[1][2] This guide cross-validates its antimicrobial

spectrum and potency by comparing its Minimum Inhibitory Concentration (MIC) values with

those of other well-known V-ATPase inhibitors, Bafilomycin A1 and Concanamycin A. The

findings indicate that TS 155-2 exhibits a comparable and, in some instances, more potent

activity against susceptible strains.
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The antimicrobial efficacy of TS 155-2 and its analogues was evaluated using the broth

microdilution method to determine the Minimum Inhibitory Concentration (MIC) in µM. The

results are summarized in the tables below.

Table 1: Antimicrobial Spectrum of TS 155-2 (JBIR-100)
Microorganism Type MIC (µM)

Bacillus subtilis Gram-positive bacterium 8

Bacillus sp. Al Hakam Gram-positive bacterium 4

Staphylococcus aureus

USA300
Gram-positive bacterium 4

Vancomycin-resistant

Enterococcus
Gram-positive bacterium 16

Mycobacterium smegmatis Acid-fast bacterium >64

Escherichia coli Gram-negative bacterium >64

Pseudomonas aeruginosa Gram-negative bacterium >64

Debaryomyces hansenii Fungus 16

Candida albicans Fungus >64

Saccharomyces cerevisiae Fungus >64

Data sourced from Molloy, E. M., et al. (2016).

Table 2: Comparative Antimicrobial Activity of V-ATPase
Inhibitors
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Microorganism TS 155-2 (µM)
Bafilomycin A1
(µM)

Concanamycin A
(µg/mL)

Bacillus subtilis 8 - 0.625

Gram-positive

bacteria
4 - 16 Active -

Gram-negative

bacteria
>64 Inactive Inactive

Fungi/Yeast 16 - >64 Active <0.39 - 25

Note: Direct comparison is challenging due to variations in tested strains and reporting units.

Bafilomycin A1 is reported to have activity against Gram-positive bacteria and fungi.

Concanamycin A shows potent antifungal activity. A dash (-) indicates that specific data for that

organism was not found in the reviewed literature.

Experimental Protocols
The following is a detailed methodology for the determination of Minimum Inhibitory

Concentration (MIC) using the broth microdilution method, based on guidelines from the

Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Assay Protocol
Preparation of Antimicrobial Stock Solutions:

Dissolve TS 155-2 and comparator compounds in a suitable solvent (e.g., DMSO) to

create a high-concentration stock solution.

Perform serial two-fold dilutions of the stock solution in the appropriate broth medium

(e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

Inoculum Preparation:

Culture the test microorganisms on appropriate agar plates overnight.
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Suspend several colonies in sterile saline or broth to match the turbidity of a 0.5

McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

Dilute the standardized inoculum in the test broth to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in the test wells.

Inoculation and Incubation:

Add the diluted inoculum to each well of the microtiter plate containing the serially diluted

antimicrobial agents.

Include a growth control well (inoculum without antimicrobial) and a sterility control well

(broth only).

Incubate the plates at 35-37°C for 16-20 hours for bacteria and at a suitable temperature

and duration for fungi (e.g., 24-48 hours).

Determination of MIC:

The MIC is defined as the lowest concentration of the antimicrobial agent that completely

inhibits the visible growth of the microorganism.

Growth can be assessed visually or by using a microplate reader to measure optical

density.

Mechanism of Action: V-ATPase Inhibition
TS 155-2 exerts its antimicrobial effect by inhibiting the V-ATPase proton pump. This pump is

crucial for maintaining the acidic environment of intracellular compartments like vacuoles and

lysosomes, which is essential for various cellular processes.
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Figure 1: Mechanism of V-ATPase inhibition by TS 155-2.

The diagram above illustrates how the V1 domain of the V-ATPase hydrolyzes ATP, providing

the energy for the V0 domain to pump protons (H+) across the membrane. TS 155-2
specifically targets and inhibits the V0 subunit, thereby disrupting this process.

Experimental Workflow
The cross-validation of TS 155-2's antimicrobial activity follows a systematic workflow, from

compound preparation to data analysis.

Figure 2: Experimental workflow for antimicrobial susceptibility testing.

This workflow ensures a standardized and reproducible assessment of the antimicrobial

properties of the tested compounds, allowing for a reliable comparison of their activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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